Cas no 82892-95-3 ( )

• Product Name: &nbsp
• CAS No: 82892-95-3
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 875941
• PubChem ID: 14387155
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-pyrazol-1-ylpyrimidine
• Pyrimidine, 4-(1H-pyrazol-1-yl)- (9CI)
• DTXSID80559667
• SCHEMBL14760276
• 4-(1H-Pyrazol-1-yl)pyrimidine
• 6-(pyrazol-1-yl)pyrimidine
• 82892-95-3
• AKOS013122533
•  

• Inchi： 1S/C7H6N4/c1-3-10-11(5-1)7-2-4-8-6-9-7/h1-6H
• InChI Key： KDWFNBXZXPESTD-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CN=CN=1

Computed Properties

• Exact Mass: 146.059246208g/mol
• Monoisotopic Mass: 146.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.6Ų